Cas no 63536-33-4 (2-ethyl-1,2-dihydrophthalazin-1-one)

• Product Name: 2-ethyl-1,2-dihydrophthalazin-1-one
• CAS No: 63536-33-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD19707427
• CID: 529735
• PubChem ID: 269734
• Update Time: 2025-05-23

2-ethyl-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone,2-ethyl-
• 2-ethylphthalazin-1-one
• 2-Aethyl-2H-phthalazin-1-on
• 2-Aethyl-phthalazon
• 2-Ethyl-1(2H)-phthalazinon
• 2-ethyl-1-phthalazinone
• 2-ethyl-2H-phthalazin-1-one
• 2-ethylphthalazin-1(2h)-one
• AC1L6N3R
• AC1Q6DW2
• AG-J-00828
• CTK5B9428
• NSC111228
• 2-ethyl-1,2-dihydrophthalazin-1-one

• MDL： MFCD19707427
• Inchi： 1S/C10H10N2O/c1-2-12-10(13)9-6-4-3-5-8(9)7-11-12/h3-7H,2H2,1H3
• InChI Key： BQHFUZVWYNEZIQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=NN1CC

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 309.5°Cat760mmHg
• Flash Point: 141°C
• Refractive Index: 1.606
• PSA: 32.67
• LogP: 1.41640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-ethyl-1,2-dihydrophthalazin-1-one

Recent Advances in the Study of 2-Ethyl-1,2-dihydrophthalazin-1-one (CAS: 63536-33-4) in Chemical Biology and Pharmaceutical Research

2-Ethyl-1,2-dihydrophthalazin-1-one (CAS: 63536-33-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its phthalazine core structure, has been explored for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

One of the key areas of research involving 2-ethyl-1,2-dihydrophthalazin-1-one is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Recent publications have highlighted its utility in the development of novel kinase inhibitors, which are critical in targeting signaling pathways involved in cancer and inflammatory diseases. For instance, a 2023 study demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases, suggesting its potential as a scaffold for drug discovery.

In addition to its synthetic applications, 2-ethyl-1,2-dihydrophthalazin-1-one has been investigated for its direct biological effects. A 2022 study published in the Journal of Medicinal Chemistry reported that this compound exhibits notable anti-inflammatory activity by modulating the NF-κB pathway. The study utilized in vitro and in vivo models to validate its efficacy, paving the way for further preclinical development. Moreover, its low toxicity profile in animal models makes it a promising candidate for therapeutic applications.

Another significant advancement is the optimization of the synthetic route for 2-ethyl-1,2-dihydrophthalazin-1-one. Traditional methods often involved multi-step reactions with low yields, but recent innovations have introduced more efficient catalytic processes. A 2023 paper in Organic Process Research & Development described a one-pot synthesis using palladium catalysis, which significantly improved yield and reduced environmental impact. This methodological improvement is expected to facilitate larger-scale production and further exploration of its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-ethyl-1,2-dihydrophthalazin-1-one-based therapeutics. Issues such as bioavailability, metabolic stability, and target specificity need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its biological activities underscore its potential as a valuable tool in chemical biology and drug development. Ongoing research is expected to uncover new applications and refine its therapeutic profile, making it a compound of enduring interest in the field.